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Compound of Interest

Compound Name: 5-Bromo-2,3-dihydrobenzofuran

Cat. No.: B126816

An In-Depth Technical Guide to the Properties and Hazards of Chemical Entities Associated with CAS
Number 66826-78-6

Disclaimer for Researchers, Scientists, and Drug Development Professionals:

A critical ambiguity has been identified during the compilation of this technical guide. The Chemical
Abstracts Service (CAS) number 66826-78-6 is authoritatively assigned to the compound 5-Bromo-
2,3-dihydro-1-benzofuran. However, database searches and supplier inquiries for this CAS number
frequently lead to information on a different molecule, 2,6-Difluoro-4-methoxybenzonitrile, which has
its own distinct CAS number, 123843-66-3. This discrepancy underscores a prevalent challenge in
chemical data management and highlights the imperative for rigorous cross-verification of a
compound's identity against its CAS number using multiple, reliable sources.

This guide has been structured to address this ambiguity directly. It provides comprehensive, distinct
sections for both chemical entities to ensure that professionals, regardless of the information pathway
that led them here, are equipped with the correct data for the compound relevant to their work. We
strongly advise verifying the specific chemical structure and corresponding CAS number of your
material before proceeding with any experimental work.

Section 1: 5-Bromo-2,3-dihydro-1-benzofuran
Chemical Identity and Structure

5-Bromo-2,3-dihydro-1-benzofuran is a brominated heterocyclic compound. It serves as a valuable
building block in organic synthesis, notably in the preparation of pharmaceuticals such as Darifenacin,
a medication used for treating urinary incontinence.[1]

e |[UPAC Name: 5-Bromo-2,3-dihydro-1-benzofuran
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Synonyms: 5-Bromocoumaran

CAS Number: 66826-78-6

Molecular Formula: CsH7BrO

Molecular Weight: 199.04 g/mol [2]

Step 1: Identify Hazards
Review SDS for H-statements (H302, H315, etc.)
Note physical form (solid) and reactivity.

Analyze potential harm

Step 2: Assess Risks
Evaluate exposure routes (inhalation, dermal, ingestion).
Consider quantity used and duration of task.

Select appropriate mitigation eedback loop for continuous improvement

Step 3: Implement Control Measures
Engineering: Chemical fume hood.
PPE: Nitrile gloves, safety goggles, lab coat.
Administrative: SOPs, designated work area.

Ensure ongoing safety,

Step 4: Review and Refine

Monitor effectiveness of controls.
Update SOP with new findings.
Review protocol annually or upon process change.

Click to download full resolution via product page

Caption: Chemical structure of 2,6-Difluoro-4-methoxybenzonitrile.

Physicochemical Properties

Key physical and chemical data for this compound are provided below.
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Property Value Source(s)
Melting Point 53-57 °C

Boiling Point 212 °C

Flash Point 82 °C

Density 1.27 g/cm3

Vapor Pressure 0.18 mmHg at 25°C

Sealed in a dry place, at room
Storage
temperature.

Hazard Identification and Toxicology

This compound is classified as an irritant. Older risk phrases and modern GHS classifications both
point to its potential to cause irritation upon contact.

Hazard Summary

. . Hazard Statements / Risk
Pictogram Signal Word
Phrases

Risk Phrases: R36/37/38 -
Irritating to eyes, respiratory
system and skin.3]r>GHS: While
Warning specific H-statements are not
consistently provided across all
sources, the risk phrases
correspond to H315, H319, and

H335.

o Primary Hazards: The main risks associated with this compound are irritation to the skin, eyes, and
respiratory system.

o Transportation: Classified under UN3439 (Nitriles, solid, toxic, n.o.s.).

[A)#### 2.4 Experimental Protocols
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This workflow illustrates the lifecycle of a chemical reagent within a research setting, emphasizing
safety and compliance at each stage.

Pre-Experiment

Review SDS & Conduct Risk Assessment }—»

Segregate & Label Waste
(Solid, Liquid, Sharps)

Prepare PPE & Engineering Controls (Fume Hood) |» Decontaminate Glassware & Work Area

Click to download full resolution via product page
Caption: A standard workflow for handling chemical reagents in a laboratory.

» Engineering Controls: A well-ventilated area is required. For procedures that may generate dust or
vapors, a chemical fume hood is mandatory.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.
o Hand Protection: Use suitable protective gloves (e.g., nitrile).
o Body Protection: Wear a standard laboratory coat.
e Handling Procedures:
o Avoid contact with skin and eyes.
o Avoid formation of dust and aerosols.
o Wash hands thoroughly after handling.
e Storage:
o Store in a tightly sealed container. [4] * Keep in a dry, cool, and well-ventilated place.

e Eye Contact: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice. *[3] Skin Contact: Wash off with soap and plenty of water.
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

¢ Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential
and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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